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Compound of Interest

3-(2-
(Trifluoromethyl)phenyl)propanal

Cat. No.: B105438

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-(2-
(Trifluoromethyl)phenyl)propanal (CAS No. 376641-58-6). The information is intended to
minimize risks and ensure the integrity of the compound for research and development

purposes.

Chemical and Physical Properties

3-(2-(Trifluoromethyl)phenyl)propanal is a significant intermediate in the synthesis of various
organic molecules and pharmaceuticals.[1] Its trifluoromethyl group enhances metabolic
stability and lipophilicity, making it a valuable component in medicinal chemistry.[1]

Table 1: Physical and Chemical Properties of 3-(2-(Trifluoromethyl)phenyl)propanal
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Property Value Reference
Molecular Formula C10H9F30 [2]
Molecular Weight 202.18 g/mol [1][2]

Colorless oil or colorless to
Appearance ] o [1103114]
slightly pale yellow liquid

Purity >95% [2]

Soluble in Chloroform,
Solubility Dichloromethane, and Ethyl [3][5]

Acetate

Safety and Hazard Information

This compound is classified as hazardous. The following table summarizes the key hazard
statements.

Table 2: Hazard Identification

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed.[4][6]

Acute toxicity, inhalation H332: Harmful if inhaled.[4]

Skin corrosion/irritation H315: Causes skin irritation.[4][6][7]
Serious eye damage/eye irritation H319: Causes serious eye irritation.[4][6][7]

Specific target organ toxicity — Single exposure  H335: May cause respiratory irritation.[4][6]

Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment should be worn when handling 3-
(2-(Trifluoromethyl)phenyl)propanal.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification
Eye/Face Protection Chemical safety goggles or a face shield.[4][7]
Hand Protection Protective gloves (e.g., nitrile rubber).[4][7]

Protective clothing and boots as required by the

Skin and Body Protection o
situation.[4][7]

Vapor respirator if aerosols or mists are

Respiratory Protection
generated.[4][7]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the stability and integrity of 3-(2-
(Trifluoromethyl)phenyl)propanal and to ensure the safety of laboratory personnel.

Storage Protocol

o Storage Temperature: Store in a freezer at -20°C in an inert atmosphere.[3][5]

Container: Keep the container tightly closed and store in the original container.[6][7]

Environment: Store in a cool, dark, dry, and well-ventilated place.[4][6][7]

Incompatible Materials: Store away from oxidizing agents.[7]

Sunlight: Protect from direct sunlight.[4][6]

Handling Protocol

e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
[7] Local exhaust ventilation should be used if vapor or mist is generated.[7]

» Personal Hygiene: Wash hands and face thoroughly after handling.[6][7] Do not eat, drink, or
smoke in the work area.[3]

o Dispensing: When dispensing, avoid contact with skin, eyes, and clothing.[6][7]
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o Spill Management: In case of a spill, absorb the material with an inert absorbent such as dry
sand, earth, or sawdust.[7] Collect the spilled material and dispose of it in accordance with
local regulations.[7]

Experimental Workflow Diagram

The following diagram illustrates the recommended workflow for handling 3-(2-
(Trifluoromethyl)phenyl)propanal from receipt to disposal.

Handling

Wear Appropriate PPE [«

Receiving
Work in a Fume Hood Receive Shipment
Dispense Required Amount Inspect Container for Damage
T AN

Return to Storage \Me of Empty Container/ No Damage)Damaged
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-(2-(Trifluoromethyl)phenyl)propanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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